
safety considerations for vinylcyclooctane
laboratory use

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vinylcyclooctane

CAS No.: 61142-41-4

Cat. No.: S596243

Get Quote

Chemical Hazard Assessment & Safety Data

Since exact data for vinylcyclooctane is unavailable, you should systematically determine its properties. The

following table outlines the key data points you need to find or establish and the relevant regulatory

frameworks to guide your assessment.

Safety Parameter Description & Relevance Regulatory Context / Analogous Data

Toxicity (Acute
Oral)

Median Lethal Dose (LD50) crucial for

hazard classification [1].

Use (Q)SAR models (in silico) to predict

rat oral LD50 as an alternative to in vivo
testing [1] [2].

Health Factors &
Target Organs

Identifies specific organs or systems
(e.g., liver, nervous system) that the

chemical may damage [3].

Consult safety data for structurally
similar compounds (e.g., vinyl
chloride) [3].

Exposure Limits Defines the maximum concentration

of a chemical in air to which workers
can be exposed.

Refer to established limits for analogous

substances (e.g., OSHA PEL for vinyl
chloride is 1 ppm TWA) [3].
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Safety Parameter Description & Relevance Regulatory Context / Analogous Data

Physical Hazards Assesses characteristics like
flammability, corrosivity, and reactivity

[4].

Check for ignitable waste (D001) or
reactive waste (D003) characteristics

per EPA guidelines [4].

Waste
Classification

Determines the proper disposal code

if the chemical becomes waste [4].

Classify based on EPA "D" codes for

characteristic wastes or "F" codes for
non-specific sources [4].

General Laboratory Safety & Best Practices

Adhere to these universal safety practices when handling any laboratory chemical:

Hierarchy of Controls: Prioritize engineering controls (e.g., always use a fume hood), followed by
administrative controls (e.g., established Standard Operating Procedures), and finally, Personal
Protective Equipment (PPE) [5] [3].
Exposure Monitoring: If a chemical lacks a specific exposure limit, use direct-reading instruments

(e.g., photoionization detectors) or detector tubes to monitor airborne concentrations in the work area
[3].

Waste Management: Assume that unused chemicals and their solutions are hazardous waste unless
proven otherwise. Segregate waste streams according to their hazard characteristics (e.g., ignitable,

corrosive) for proper disposal [4].

The experimental workflow for risk assessment and safe handling can be summarized as follows:
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Start: Assess Risk for
New Chemical

Step 1: Search for
Supplier SDS

Step 2: Use (Q)SAR Models
for Toxicity Prediction

  Data incomplete
or unavailable

Step 3: Apply Precautionary
Principle & Analogues

Step 4: Implement
Safety Controls

Step 5: Conduct Experiment
with Ongoing Monitoring

End: Manage Waste
According to Hazard
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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